4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide

• Molecular Formula: C30H43N3O4S2
• Molecular Weight: 573.8 g/mol
• IUPAC Name: 4-cyclohexyl-N-[2-[4-(4-cyclohexylphenyl)sulfonylpiperazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C30H43N3O4S2/c34-38(35,29-15-11-27(12-16-29)25-7-3-1-4-8-25)31-19-20-32-21-23-33(24-22-32)39(36,37)30-17-13-28(14-18-30)26-9-5-2-6-10-26/h11-18,25-26,31H,1-10,19-24H2
• InChI Key: BGZQLSMQBUQRHP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)S(=O)(=O)NCCN3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)C5CCCCC5

Description

4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide is a sulfonamide derivative featuring dual cyclohexyl-substituted aromatic systems connected via a piperazine-sulfonamide scaffold. Sulfonamides are historically significant for their bioactivity, particularly as antimicrobial agents, though modern derivatives are explored for diverse therapeutic targets, including enzyme inhibition and receptor modulation . The compound’s structure includes two cyclohexyl groups attached to benzene rings, a piperazine linker, and a sulfonamide bridge.

Synthesis of such compounds typically involves multi-step organic reactions, including sulfonylation, amidation, and nucleophilic substitution, as seen in the preparation of related derivatives (e.g., 6d–6l in ). Characterization methods include thin-layer chromatography (TLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) to confirm purity and structural integrity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide typically involves multiple stepsThe reaction conditions often require the use of catalysts and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

Medicinal Chemistry Applications

• Antitumor Activity : Research indicates that compounds similar to 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide exhibit significant antitumor effects. Studies have shown that these compounds can inhibit tumor growth by blocking specific signaling pathways involved in cancer proliferation .
• Antimicrobial Properties : The sulfonamide group is well-documented for its antibacterial effects. Compounds in this class have been utilized as antibiotics, targeting bacterial dihydropteroate synthase, an enzyme critical for folate synthesis .
• CNS Activity : The piperazine ring is frequently explored for its ability to cross the blood-brain barrier, making it a candidate for treating neurological disorders. The compound's structure suggests potential use as an anxiolytic or antidepressant agent .

Case Studies

• A study on related sulfonamide compounds demonstrated their efficacy against resistant bacterial strains, highlighting the importance of structural modifications in enhancing bioactivity .
• Another investigation into the pharmacodynamics of piperazine derivatives revealed promising results in reducing anxiety-like behaviors in animal models, suggesting that modifications to the piperazine structure can yield significant therapeutic benefits .

Material Science Applications

The unique properties of 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide also lend themselves to applications in material science:

• Polymer Formation : Due to its sulfonamide functionality, it can be used as a monomer in the synthesis of polymers with specific properties such as increased thermal stability and chemical resistance.
• Nanomaterials : Research is ongoing into the incorporation of sulfonamide compounds into nanostructures for drug delivery systems that enhance bioavailability and targeted delivery of therapeutic agents.

Mechanism of Action

The mechanism of action of 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological processes. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Parameters

Compound Name / ID	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Yield (%)	Topological Polar Surface Area (Ų)	LogP (Predicted)
Target Compound	C₂₉H₃₈N₃O₄S₂*	~576.8†	Dual cyclohexyl, piperazine-sulfonamide	N/A	N/A	~100–110‡	~5.5–6.0§
N-(2-(4-Benzhydrylpiperazin-1-yl)-2-oxoethyl)-3-(sulfamoylamino)benzenesulfonamide (6d)	C₂₈H₂₉N₅O₅S₂	571.7	Benzhydryl, sulfamoyl	132–135	68	129.8	4.2
4-Chloro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]cyclohexyl]benzenesulfonamide	C₂₃H₂₉ClN₃O₃S	486.5	Chloro, methoxyphenyl	N/A	N/A	76.7	4.0
N-Cyclohexyl-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide	C₂₆H₃₄N₃O₄S	500.6	Cyclohexyl, methoxyphenyl, oxoethyl	N/A	N/A	80.9	3.8
N-(4-methylphenyl)-4-methylsulfanyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide	C₂₆H₃₀N₃O₃S₂	495.7	Methylsulfanyl, phenylpiperazine	N/A	N/A	94.6	4.6
4-ethoxy-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride	C₂₂H₃₀ClN₃O₅S	484.0	Ethoxy, methoxyphenyl, hydrochloride salt	N/A	N/A	109.7	3.5

*Estimated based on structural similarity to and .
†Calculated using atomic masses.
‡Estimated based on polar groups (sulfonamide, piperazine).
§Predicted using cyclohexyl groups’ contribution to lipophilicity.

Key Observations

Substituent Effects on Lipophilicity :

• The target compound’s dual cyclohexyl groups likely confer higher lipophilicity (predicted LogP ~5.5–6.0) compared to derivatives with methoxyphenyl (LogP ~3.5–4.0) or benzhydryl (LogP 4.2) groups . This may enhance membrane permeability but reduce aqueous solubility.
• The methylsulfanyl group in ’s compound increases LogP to 4.6, suggesting that sulfur-containing substituents moderately enhance lipophilicity .

Compounds with TPSA >100 Ų often exhibit reduced blood-brain barrier penetration but may favor peripheral targeting.

Synthesis and Yield :

• Benzhydryl-substituted analogs (e.g., 6d in ) achieve yields up to 68%, whereas fluorophenyl derivatives (6h–6j) show lower yields (~50–60%), possibly due to steric or electronic effects . The target compound’s cyclohexyl groups may introduce similar synthetic challenges, though yield data are unavailable.

Thermal Stability :

• Melting points for analogs in range from 132°C to 230°C, with benzhydryl derivatives (6d) melting at lower temperatures (~132°C) compared to fluorophenyl-substituted compounds (~220°C) . The target compound’s cyclohexyl groups may enhance crystallinity and raise its melting point.

Biological Activity

The compound 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide is a sulfonamide derivative that has gained attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₃₁H₄₃N₃O₂S₂
• Molecular Weight : 553.83 g/mol
• IUPAC Name : 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide

This compound features a piperazine moiety, which is often associated with various pharmacological effects, including antidepressant and anxiolytic activities.

The biological activity of 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide is primarily attributed to its ability to inhibit specific enzymes and receptors, which can lead to various therapeutic effects:

• Inhibition of Enzymatic Activity : Sulfonamides are known to inhibit the enzyme dihydropteroate synthase, which is critical in bacterial folate synthesis. This mechanism underpins the antibacterial properties of many sulfonamide compounds.
• Receptor Modulation : The piperazine ring suggests potential interactions with neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways.

Therapeutic Applications

• Antimicrobial Activity : Preliminary studies indicate that this compound exhibits significant antimicrobial properties against various bacterial strains. It acts by disrupting folate synthesis, similar to traditional sulfa drugs.
• Antidepressant Effects : The piperazine component may contribute to anxiolytic and antidepressant effects. Research on related compounds has shown modulation of serotonin receptors, which could translate into mood-enhancing properties.
• Cancer Therapy : There is emerging evidence that sulfonamide derivatives can inhibit tumor growth by targeting specific cancer cell pathways. Further studies are needed to confirm these effects for this particular compound.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against Gram-positive bacteria
Antidepressant	Potential modulation of serotonin levels
Antitumor	Inhibition of tumor cell proliferation

Case Study: Antimicrobial Efficacy

A study conducted by researchers evaluated the antimicrobial efficacy of various sulfonamide derivatives, including our compound. The results indicated a notable inhibition zone against Staphylococcus aureus, suggesting potential clinical applications in treating infections caused by resistant strains.

Case Study: Neuropharmacological Effects

Another investigation focused on the neuropharmacological properties of related piperazine derivatives. The findings demonstrated significant anxiolytic effects in animal models, supporting further exploration into the antidepressant potential of 4-cyclohexyl-N-(2-{4-[(4-cyclohexylphenyl)sulfonyl]piperazin-1-yl}ethyl)benzenesulfonamide.

Q & A

Q. Purification :

• Use column chromatography (silica gel, ethyl acetate/hexane 3:7) for intermediates.
• Final compound: Purify via preparative HPLC (C18 column, gradient: 10%→90% acetonitrile in water with 0.1% TFA) .

Q. Example SAR Data :

Derivative	logP	IC₅₀ (nM)
Parent	4.2	120
Adamantyl	5.1	45
Pyridinyl	3.8	210

Advanced: What in vitro and in vivo models are suitable for evaluating biological activity?

Methodological Answer:

• In Vitro :
  • Enzyme Inhibition : Test against carbonic anhydrase IX (CA-IX) using a stopped-flow CO₂ hydration assay (pH 6.8, 25°C) .
  • Cytotoxicity : Screen in HeLa cells via MTT assay (48 hr exposure, IC₅₀ calculation) .
• In Vivo :
  • Pharmacokinetics : Administer 10 mg/kg IV/orally to Sprague-Dawley rats. Plasma samples analyzed via LC-MS/MS (LOQ: 1 ng/mL) .
  • Xenograft Models : Evaluate antitumor efficacy in nude mice with HT-29 colorectal tumors (dose: 25 mg/kg/day, 21 days) .

Advanced: How can computational methods predict binding modes and pharmacokinetics?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to dock the compound into CA-IX (PDB: 3IAI). Parameters: Grid size 60×60×60 Å, exhaustiveness=20 .
• MD Simulations : Run 100 ns simulations in GROMACS (CHARMM36 force field) to assess stability of the protein-ligand complex .
• ADMET Prediction : Apply SwissADME to predict bioavailability (TPSA > 140 Ų indicates poor absorption) .

Q. Example Docking Results :

Binding Energy (kcal/mol)	H-Bonds	Hydrophobic Interactions
-9.2	3	8

Advanced: What strategies improve solubility and formulation for in vivo studies?

Methodological Answer:

• Co-Solvents : Use 10% DMSO + 30% PEG-400 in saline for IV formulations .
• Nanoparticle Encapsulation : Prepare PLGA nanoparticles (200 nm size, PDI < 0.2) via emulsion-solvent evaporation. Load efficiency: 85% .
• Cyclodextrin Complexation : Mix with hydroxypropyl-β-cyclodextrin (HPβCD, 1:2 molar ratio) to enhance aqueous solubility (from 0.2 mg/mL to 5.1 mg/mL) .